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Compound Name: NF 115
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the superheavy element Moscovium
(Mc), with a specific focus on its most stable isotopes, their half-lives, and the experimental
methodologies employed for their synthesis and identification.

Isotopic Stability of Moscovium

Moscovium is a synthetic, extremely radioactive element with atomic number 115. It has no
stable isotopes. Research has identified several radioisotopes with mass numbers ranging from
286 to 290. Among these, Moscovium-290 is recognized as the most stable, although its half-
life is less than a second.[1][2][3] The primary decay mode for Moscovium isotopes is alpha
decay, transforming into isotopes of nihonium (Nh).[3][4][5][6]

Quantitative Data Summary

The known isotopes of Moscovium and their decay properties are summarized in the table
below. The half-life of these isotopes tends to increase with a higher number of neutrons.
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Isotope Half-life Decay Mode Daughter Isotope
286Mc ~20 ms a 282Nh
287Mc ~38 ms a 283Nh
288Mc ~193 ms a 284Nh
289Mc ~250 ms a 285Nh
290Mc ~650 ms a 286Nh

(Data compiled from multiple sources[3])

Experimental Protocols

The production and identification of Moscovium are achieved through complex nuclear physics
experiments. The methodologies rely on heavy-ion fusion reactions and sophisticated detector
setups to identify the fleeting atoms produced.

Synthesis of Moscovium Isotopes

The synthesis of Moscovium is conducted via "hot fusion" reactions, a process that involves
bombarding a heavy target nucleus with a lighter, energetic projectile nucleus.[7]

Reaction: The most common reaction for synthesizing Moscovium involves bombarding an
americium-243 (243Am) target with a beam of calcium-48 (48Ca) ions.[2][4][7][8]

24395Am + 4820Ca - 291115Mc* — 288115Mc + 3 10n

24395Am + 4820Ca - 291115Mc* - 287115Mc + 4 10n

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_moscovium
https://medium.com/@mattygh01/element-115-moscovium-from-superheavy-synthesis-to-speculative-antigravity-in-the-dual-sheet-85c406816eac
https://en.wikipedia.org/wiki/Moscovium
https://www.ebsco.com/research-starters/chemistry/moscovium-mc
https://medium.com/@mattygh01/element-115-moscovium-from-superheavy-synthesis-to-speculative-antigravity-in-the-dual-sheet-85c406816eac
https://archive2.iupap.org/the-names-proposed-for-the-four-newly-discovered-elements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Target Preparation: A target of 243Am is prepared, typically as a layer of americium oxide
deposited on a thin titanium foil.

lon Beam Acceleration:48Ca ions are accelerated to high energies (typically around 5-10
MeV per nucleon) using a cyclotron.[7]

Bombardment: The accelerated 48Ca beam is directed onto the 243Am target.

Fusion: The nuclei of the projectile and target fuse, forming a highly excited compound
nucleus of Moscovium (291Mc?*).

De-excitation: This compound nucleus de-excites almost instantaneously by evaporating
several neutrons (typically 3 or 4) to form a more stable, though still highly radioactive,
Moscovium isotope (e.g., 288Mc or 287Mc).

Separation: The resulting Moscovium atoms, recoiling from the target, are separated from
the unreacted beam particles and other reaction products using a gas-filled recoil separator.

Identification and Confirmation

The identification of newly synthesized Moscovium atoms is indirect and relies on detecting
their characteristic decay chains.

Methodology:

Implantation: The separated Moscovium atoms are implanted into a position-sensitive
detector (e.g., a silicon strip detector).

Decay Detection: The detector records the time and position of the implantation event and
the subsequent alpha decay events.

Alpha Decay Chain Analysis: Moscovium isotopes undergo a cascade of alpha decays,
producing a sequence of daughter and granddaughter nuclei. For instance, 288Mc decays to
284Nh, which in turn decays. By measuring the energies and lifetimes of these alpha
particles, a decay chain can be constructed and compared with theoretical predictions.

Chemical Identification of Daughter Products: To strengthen the discovery claim, chemical
experiments have been performed on the long-lived final decay products, such as dubnium-
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268 (268DDb).[2][9] These experiments confirm that the daughter products exhibit chemical
properties consistent with their assigned group in the periodic table, thereby validating the
identity of the parent Moscovium nucleus.[2]

e Mass Number Confirmation: More recently, the mass numbers of Moscovium and its
daughter nihonium have been directly confirmed using a device called FIONA (For the
Identification Of Nuclide A), which measures the mass-to-charge ratio of individual atoms.
[10][11]

Visualized Pathways and Workflows

The following diagrams illustrate the decay process of Moscovium's most stable isotope and
the general workflow for its synthesis and identification.
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Caption: Alpha decay chain of Moscovium-290.
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Caption: Workflow for Moscovium synthesis and identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sci.news/physics/mass-numbers-nihonium-moscovium-06680.html
https://www.benchchem.com/product/b1246206#most-stable-isotope-of-moscovium-half-life
https://www.benchchem.com/product/b1246206#most-stable-isotope-of-moscovium-half-life
https://www.benchchem.com/product/b1246206#most-stable-isotope-of-moscovium-half-life
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1246206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

